![molecular formula C17H16FN7O2 B6450502 5-fluoro-6-phenyl-2-[4-(1H-1,2,4-triazole-3-carbonyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one CAS No. 2549005-34-5](/img/structure/B6450502.png)
5-fluoro-6-phenyl-2-[4-(1H-1,2,4-triazole-3-carbonyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one
Overview
Description
The compound “5-fluoro-6-phenyl-2-[4-(1H-1,2,4-triazole-3-carbonyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one” is a complex organic molecule that likely contains a triazole moiety . Triazoles are five-membered heterocycles with three nitrogen atoms and two carbon atoms . They are readily capable of binding in the biological system with a variety of enzymes and receptors and thus show versatile biological activities .
Scientific Research Applications
Antiviral Activity
This compound may have potential antiviral activity. Indole derivatives, which share a similar structure with the compound , have been found to possess various biological activities, including antiviral properties .
Anti-Inflammatory Properties
Indole derivatives have also been found to have anti-inflammatory properties . Given the structural similarities, it’s possible that “5-fluoro-6-phenyl-2-[4-(1H-1,2,4-triazole-3-carbonyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one” could also exhibit these properties.
Anticancer Potential
The compound may also have potential anticancer properties. Indole derivatives have been found to possess anticancer activities , and it’s possible that this compound could have similar effects.
Anti-HIV Properties
Indole derivatives have been found to possess anti-HIV properties . Given the structural similarities, it’s possible that “5-fluoro-6-phenyl-2-[4-(1H-1,2,4-triazole-3-carbonyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one” could also exhibit these properties.
Antioxidant Properties
Indole derivatives have been found to possess antioxidant properties . Given the structural similarities, it’s possible that “5-fluoro-6-phenyl-2-[4-(1H-1,2,4-triazole-3-carbonyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one” could also exhibit these properties.
Antimicrobial Properties
Indole derivatives have been found to possess antimicrobial properties . Given the structural similarities, it’s possible that “5-fluoro-6-phenyl-2-[4-(1H-1,2,4-triazole-3-carbonyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one” could also exhibit these properties.
Mechanism of Action
Target of Action
It’s worth noting that similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting a potential for diverse biological activities.
Mode of Action
The exact mode of action of this compound is currently unknown. Similar compounds, such as 4-alkyl-1-(5-fluoro-3-phenyl-1h-indole-2-carbonyl)thiosemicarbazide derivatives of indole, have been investigated in vitro for antiviral activity in a broad range of ribonucleic acid (rna) and deoxyribonucleic acid (dna) viruses . These compounds interact with their targets, leading to inhibitory activity against specific viruses .
Biochemical Pathways
Similar compounds have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . These activities suggest that the compound may affect a variety of biochemical pathways.
Result of Action
Similar compounds have demonstrated inhibitory activity against specific viruses , suggesting potential antiviral effects at the molecular and cellular levels.
properties
IUPAC Name |
5-fluoro-4-phenyl-2-[4-(1H-1,2,4-triazole-5-carbonyl)piperazin-1-yl]-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16FN7O2/c18-12-13(11-4-2-1-3-5-11)21-17(22-15(12)26)25-8-6-24(7-9-25)16(27)14-19-10-20-23-14/h1-5,10H,6-9H2,(H,19,20,23)(H,21,22,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DEAAKXYWBVHCCU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC(=C(C(=O)N2)F)C3=CC=CC=C3)C(=O)C4=NC=NN4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16FN7O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-fluoro-4-phenyl-2-[4-(1H-1,2,4-triazole-5-carbonyl)piperazin-1-yl]-1H-pyrimidin-6-one | |
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